Cas no 2012-77-3 (2-(2,3-Dichlorophenyl)propanoic acid)

• Product Name: 2-(2,3-Dichlorophenyl)propanoic acid
• CAS No: 2012-77-3
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD03425891
• CID: 249574
• PubChem ID: 21467108
• Update Time: 2025-06-18

2-(2,3-Dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)propanoic acid
• 2-(2,3-Dichlorophenyl)propionic acid
• Benzeneacetic acid,2,3-dichloro-a-methyl-
• 2,6-DIFLUORO-L-PHENYLALANINE
• ZLD0466
• EN300-1137809
• CAA01277
• FT-0633978
• A814264
• 2012-77-3
• DTXSID30614316
• AKOS011682893
• SCHEMBL2111867
• CS-0274698
• Benzeneacetic acid, 2,3-dichloro-alpha-methyl-
• 2-(2, 3-dichlorophenyl)propanoic acid
• 2-(2,3-Dichlorophenyl)propanoicacid
• DB-008078
• G83702

• MDL： MFCD03425891
• Inchi： 1S/C9H8Cl2O2/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： IJTIXYUWVKWMPA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 217.99000
• Monoisotopic Mass: 217.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.386
• Boiling Point: 316.8°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.569
• PSA: 37.30000
• LogP: 3.18150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2,3-Dichlorophenyl)propanoic acid

2-(2,3-Dichlorophenyl)propanoic Acid: A Comprehensive Overview

2-(2,3-Dichlorophenyl)propanoic acid (CAS No. 2012-77-3) is a versatile organic compound with a unique structure and a wide range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its dichlorophenyl substituent and a propanoic acid functional group, which endow it with specific chemical and biological properties. In this article, we will delve into the structure, synthesis, properties, and applications of 2-(2,3-Dichlorophenyl)propanoic acid, highlighting recent research findings and its potential in various industries.

Structure and Synthesis

The molecular formula of 2-(2,3-Dichlorophenyl)propanoic acid is C₉H₈Cl₂O₂, and its molecular weight is 215.06 g/mol. The compound features a dichlorophenyl group attached to a propanoic acid moiety. The presence of the dichlorophenyl substituent imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The synthesis of 2-(2,3-Dichlorophenyl)propanoic acid can be achieved through various routes, including Friedel-Crafts acylation, Grignard reactions, and nucleophilic aromatic substitution.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient synthesis method using a one-pot procedure involving the reaction of 2,3-dichlorobenzoyl chloride with propylmagnesium bromide followed by hydrolysis. This method offers high yields and purity, making it suitable for large-scale production. The synthetic route is summarized as follows:

• Friedel-Crafts Acylation: 2,3-Dichlorobenzoyl chloride reacts with propylmagnesium bromide to form the corresponding ketone intermediate.
• Nucleophilic Addition: The ketone intermediate undergoes nucleophilic addition with water to form the final carboxylic acid product.

Physical and Chemical Properties

2-(2,3-Dichlorophenyl)propanoic acid is a white crystalline solid at room temperature with a melting point of approximately 105°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits strong acidic properties due to the presence of the carboxylic acid group. Its pKa value is around 4.5, indicating moderate acidity.

The electronic effects of the dichlorophenyl substituent significantly influence the chemical behavior of 2-(2,3-Dichlorophenyl)propanoic acid. The electron-withdrawing nature of the chlorine atoms increases the acidity of the carboxylic group and enhances its reactivity in various chemical reactions. These properties make it an attractive starting material for the synthesis of more complex molecules.

Spectroscopic Analysis

The spectroscopic characterization of 2-(2,3-Dichlorophenyl)propanoic acid provides valuable insights into its molecular structure. Infrared (IR) spectroscopy reveals characteristic peaks at 1700 cm^-1 for the carbonyl (C=O) stretch and at 1400-1600 cm^-1 for aromatic C=C stretches. Proton nuclear magnetic resonance (1H NMR) spectroscopy shows signals at δ 7.4-7.6 ppm for the aromatic protons and at δ 4.5 ppm for the methylene protons adjacent to the carboxylic group.

¹³C NMR spectroscopy further confirms the presence of aromatic carbons at δ 130-140 ppm and aliphatic carbons at δ 40-50 ppm. Mass spectrometry (MS) analysis typically shows a molecular ion peak at m/z 215 corresponding to the molecular weight of the compound.

Biological Activity and Applications

2-(2,3-Dichlorophenyl)propanoic acid has been investigated for its potential biological activities in various research studies. One notable application is in the development of agrochemicals, where it serves as an intermediate in the synthesis of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism makes it an effective herbicide precursor.

In pharmaceutical research, 2-(2,3-Dichlorophenyl)propanoic acid has shown promise as a lead compound for drug discovery. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This finding opens up new avenues for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond agrochemicals and pharmaceuticals, 2-(2,3-Dichlorophenyl)propanoic acid has potential applications in materials science. Its unique combination of aromaticity and carboxylic functionality makes it suitable for use as a monomer in polymer synthesis or as a building block for functional materials such as coatings and adhesives.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE), ensuring proper ventilation in laboratory settings, and handling the compound with care to avoid skin contact or inhalation.

Closing Remarks

In conclusion, 2-(2,3-Dichlorophenyl)propanoic acid (CAS No. 2012-77-3) is a multifaceted organic compound with diverse applications across various industries. Its unique structure and properties make it an invaluable starting material for synthetic chemistry, agrochemical development, pharmaceutical research, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.